Cas no 2169535-06-0 (methyl 2-(1-bromo-2,2,2-trifluoroethyl)-1,3-thiazole-5-carboxylate)

• Product Name: methyl 2-(1-bromo-2,2,2-trifluoroethyl)-1,3-thiazole-5-carboxylate
• CAS No: 2169535-06-0
• MF: C₇H₅BrF₃NO₂S
• MW: 304.084310293198
• CID: 6273768
• PubChem ID: 165793114
• Update Time: 2025-05-26

methyl 2-(1-bromo-2,2,2-trifluoroethyl)-1,3-thiazole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 2-(1-bromo-2,2,2-trifluoroethyl)-1,3-thiazole-5-carboxylate
• EN300-1269656
• 2169535-06-0

• Inchi： 1S/C7H5BrF3NO2S/c1-14-6(13)3-2-12-5(15-3)4(8)7(9,10)11/h2,4H,1H3
• InChI Key： YZIMQJMCGHHNKX-UHFFFAOYSA-N
• SMILES： BrC(C(F)(F)F)C1=NC=C(C(=O)OC)S1

Computed Properties

• Exact Mass: 302.91765g/mol
• Monoisotopic Mass: 302.91765g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 67.4Ų

Additional information on methyl 2-(1-bromo-2,2,2-trifluoroethyl)-1,3-thiazole-5-carboxylate

Introduction to Methyl 2-(1-bromo-2,2,2-trifluoroethyl)-1,3-thiazole-5-carboxylate (CAS No. 2169535-06-0)

Methyl 2-(1-bromo-2,2,2-trifluoroethyl)-1,3-thiazole-5-carboxylate, with the CAS number 2169535-06-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the thiazole family, which is well-known for its diverse biological activities and utility in the development of therapeutic agents. The structural features of this molecule, particularly the presence of a 1-bromo-2,2,2-trifluoroethyl side chain and a carboxylate functional group, make it a promising candidate for further investigation in drug discovery and synthesis.

The synthesis of Methyl 2-(1-bromo-2,2,2-trifluoroethyl)-1,3-thiazole-5-carboxylate involves a series of carefully orchestrated chemical reactions that highlight the expertise required in organic synthesis. The process typically begins with the preparation of the thiazole core structure, followed by functionalization at the 5-position with a carboxylate group. Subsequently, the introduction of the 1-bromo-2,2,2-trifluoroethyl moiety requires precise control over reaction conditions to ensure high yield and purity. Advanced techniques such as nucleophilic substitution and protecting group strategies are often employed to achieve this transformation efficiently.

One of the most compelling aspects of Methyl 2-(1-bromo-2,2,2-trifluoroethyl)-1,3-thiazole-5-carboxylate is its potential application in the development of novel pharmaceuticals. Thiazole derivatives have been extensively studied for their antimicrobial, anti-inflammatory, and anticancer properties. The incorporation of the 1-bromo-2,2,2-trifluoroethyl group into the molecular framework is particularly intriguing because fluorinated compounds often exhibit enhanced metabolic stability and improved bioavailability. These characteristics make thiazole-based molecules attractive for drug development.

Recent research has demonstrated that derivatives of thiazole can interact with various biological targets by modulating key enzymatic pathways. For instance, studies have shown that certain thiazole compounds can inhibit kinases and other enzymes involved in cancer progression. The presence of a bromine atom in Methyl 2-(1-bromo-2,2,2-trifluoroethyl)-1,3-thiazole-5-carboxylate may further enhance its binding affinity to biological targets due to the electrophilic nature of bromine. This property could be exploited to design more potent and selective inhibitors.

In addition to its potential as an anti-cancer agent, Methyl 2-(1-bromo-2,2,2-trifluoroethyl)-1,3-thiazole-5-carboxylate has shown promise in other therapeutic areas. For example, it has been investigated for its antimicrobial properties against resistant strains of bacteria. The unique structural features of this compound may enable it to disrupt bacterial cell wall synthesis or interfere with essential metabolic pathways. Such findings are particularly relevant in light of the growing crisis posed by antibiotic-resistant pathogens.

The fluorine atoms in the 1-bromo-2,2,2-trifluoroethyl group also contribute to the compound's chemical stability and resistance to degradation. This stability is crucial for pharmaceutical applications where long-term shelf life and consistent bioactivity are essential. Furthermore，the carboxylate group at the 5-position of the thiazole ring provides a site for further functionalization，allowing chemists to tailor additional pharmacophores or linkers for targeted drug delivery systems。

The synthesis and characterization of Methyl 2-(1-bromo-2，２，２-trifluoroethyl)-１，３-thiazole－５-carboxylate have been supported by advanced analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy，mass spectrometry (MS)，and X-ray crystallography。These methods have provided valuable insights into the compound's structure－activity relationships (SAR) and mechanistic insights into its interactions with biological targets。The data obtained from these studies have been instrumental in guiding further optimization efforts aimed at improving potency and selectivity。

In conclusion，Methyl ２-(１-bromo－２，２，２-trifluoroethyl)-１，３-thiazole－５-carboxylate (CAS No．2169535－06－0) represents a significant advancement in pharmaceutical chemistry。Its unique structural features and demonstrated biological activities make it a valuable scaffold for developing novel therapeutic agents。Ongoing research continues to explore its potential applications in oncology，antimicrobial therapy，and other areas where innovative chemical solutions are needed。As our understanding of drug design evolves，compounds like this will play an increasingly important role in addressing global health challenges。